Cas no 611240-68-7 (8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine)

• Product Name: 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
• CAS No: 611240-68-7
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• CID: 501074
• PubChem ID: 46864112
• Update Time: 2025-08-05

8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine,8-chloro-2-(trifluoromethyl)-
• 8-Chloro-2-(Trifluoromethyl)Imidazo[1,2-A]Pyrazine
• 8-chloranyl-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
• 8-chloro-2-trifluoromethyl-imidazo[1,2-a]pyrazine
• 8-Chloro-2-trifluoromethylimidazo[1,2-a]pyrazine
• A833057
• AG-G-22434
• CTK5B2731
• I14-17057
• S14-1828
• 8-Chloro-2-(trifluoromethyl)-imidazo[1,2-a]pyrazine
• KQJHKSUQZLPAIG-UHFFFAOYSA-N
• 611240-68-7
• DTXSID10676952
• AKOS015904256
• F10400
• SCHEMBL5228146
• 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine

• Inchi： 1S/C7H3ClF3N3/c8-5-6-13-4(7(9,10)11)3-14(6)2-1-12-5/h1-3H
• InChI Key： KQJHKSUQZLPAIG-UHFFFAOYSA-N
• SMILES： ClC1C2=NC(C(F)(F)F)=CN2C=CN=1

Computed Properties

• Exact Mass: 220.997
• Monoisotopic Mass: 220.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• XLogP3: 2.6

Additional information on 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine

Professional Introduction to 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine (CAS No. 611240-68-7)

8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine, with the CAS number 611240-68-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and trifluoromethyl substituents makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to the imidazo[1,2-a]pyrazine class, which is known for its broad spectrum of biological activities. Imidazo[1,2-a]pyrazines have been extensively studied for their roles in modulating biological pathways, particularly in the context of inflammation, immunity, and cancer. The specific substitution pattern in 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine enhances its pharmacological profile, making it a valuable scaffold for medicinal chemists.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, is known to improve metabolic stability, lipophilicity, and binding affinity. In the case of 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine, these properties are crucial for developing drugs that can effectively interact with biological targets. Studies have shown that such compounds can exhibit potent activity against various diseases, including cancer and infectious disorders.

The chloro substituent in the molecule also contributes to its reactivity and functionality. Chlorinated heterocycles are frequently used in drug design due to their ability to participate in diverse chemical reactions, such as nucleophilic substitution and metal coordination. This versatility allows for the synthesis of a wide range of derivatives with tailored pharmacological properties.

In the realm of oncology, imidazo[1,2-a]pyrazines have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. For instance, derivatives of this class have been investigated for their ability to block the activity of tyrosine kinases, which are often overexpressed in tumors. The combination of chloro and trifluoromethyl groups in 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine may enhance its binding affinity to these targets, potentially leading to more effective anticancer therapies.

Beyond cancer treatment, this compound has potential applications in managing inflammatory diseases. Imidazo[1,2-a]pyrazines have been reported to modulate immune responses by interacting with receptors such as CRTh2 and TLR4. The structural features of 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine may enable it to interfere with inflammatory pathways effectively.

The synthesis of 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine involves multi-step organic reactions that require careful optimization. Advanced synthetic methodologies have been employed to achieve high yields and purity. Techniques such as cross-coupling reactions and palladium catalysis are commonly used in the preparation of this type of heterocyclic compound. The development of efficient synthetic routes is essential for large-scale production and further exploration of its pharmacological potential.

The pharmacokinetic properties of 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine are also an area of active investigation. Understanding how the body processes this compound is crucial for designing effective drug formulations. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of fluorine atoms can influence these processes significantly due to their unique electronic properties.

In conclusion, 8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine (CAS No. 611240-68-7) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new ways to utilize this compound in drug development, highlighting its importance in modern medicinal chemistry.